7-cyclopropyl-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

• IUPAC Name: 7-cyclopropyl-6-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C23H20N4O5S/c1-2-29-15-7-3-13(4-8-15)21-25-20(32-26-21)11-33-23-24-17-10-19-18(30-12-31-19)9-16(17)22(28)27(23)14-5-6-14/h3-4,7-10,14H,2,5-6,11-12H2,1H3
• InChI Key: XOZKEVSPQGRNJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3C6CC6)OCO5
• Molecular Formula: C23H20N4O5S
• Molecular Weight: 464.5 g/mol

Description

7-cyclopropyl-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a useful research compound. Its molecular formula is C23H20N4O5S and its molecular weight is 464.5. The purity is usually 95%.
BenchChem offers high-quality 7-cyclopropyl-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-cyclopropyl-6-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Researchers have synthesized novel compounds involving quinazolin-8(7H)-one derivatives and evaluated their antimicrobial activities. These compounds, through various synthesis routes, have shown potential against a range of microbial infections. For instance, certain derivatives have been synthesized to target specific bacterial strains, demonstrating the versatility and potential of these compounds in developing new antibacterial agents (Özyanik et al., 2012).

Antioxidant and Cytotoxic Activities

• In the pursuit of discovering compounds with significant therapeutic properties, the quinazolin-8(7H)-one framework has been utilized to develop derivatives with noteworthy antioxidant and cytotoxic activities. These derivatives exhibit promising activities against various cancer cell lines, highlighting their potential in the development of new anticancer therapies (Pele et al., 2022).

Design and Pharmacological Screening

• The design and synthesis of quinazolin-8(7H)-one derivatives have also been focused on evaluating their potential for pharmacological applications, including antimicrobial, analgesic, and anti-inflammatory activities. Such research underscores the compound's versatility and its scaffold's importance in medicinal chemistry for developing new therapeutic agents with lesser side effects (Dash et al., 2017).

Novel Synthesis Approaches

• Innovative synthesis approaches for creating derivatives of quinazolin-8(7H)-one have been explored to enhance their pharmacological profiles. These methods include palladium-catalyzed oxidative carbonylation, demonstrating the chemical versatility and potential for creating more effective and selective therapeutic agents (Costa et al., 2004).